Cas no 2649064-98-0 ((chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone)

• Product Name: (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone
• CAS No: 2649064-98-0
• MF: C₈H₁₀ClNO₃S₂
• MW: 267.752898693085
• MDL: MFCD30345156
• CID: 5240347
• PubChem ID: 165862705
• Update Time: 2025-11-07

(chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[methyl(3-methylphenyl)oxido-λ4-sulfanylidene]-
• EN300-308378
• 2649064-98-0
• [(chlorosulfonyl)imino](methyl)(3-methylphenyl)-lambda6-sulfanone
• (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone

• MDL： MFCD30345156
• Inchi： 1S/C8H10ClNO3S2/c1-7-4-3-5-8(6-7)14(2,11)10-15(9,12)13/h3-6H,1-2H3
• InChI Key： WIQAJJDLWNVKDY-UHFFFAOYSA-N
• SMILES： ClS(N=S(C)(C1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 266.9790632g/mol
• Monoisotopic Mass: 266.9790632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 419.6±38.0 °C(Predicted)

Additional information on (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone

The Compound CAS No 2649064-98-0: (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone

The compound with CAS No 2649064-98-0, commonly referred to as (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of sulfanones, which are known for their versatility in various chemical reactions and applications. The sulfanone functional group, characterized by a sulfonyl group attached to a ketone, plays a pivotal role in determining the compound's reactivity and stability.

Recent studies have highlighted the potential of (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone in the field of organocatalysis and asymmetric synthesis. Researchers have demonstrated that this compound can act as an efficient catalyst in the synthesis of complex molecules, particularly in the construction of chiral centers. The chlorosulfonyl group within its structure contributes significantly to its catalytic activity by facilitating nucleophilic attacks and stabilizing transition states.

The synthesis of (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone involves a multi-step process that includes the reaction of chlorosulphonic acid with a suitably substituted imine precursor. The reaction conditions, such as temperature and pH, are critical in ensuring the formation of the desired product with high purity. Advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

In terms of physical properties, (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various solution-phase reactions, including those involving transition metal catalysts.

From a chemical standpoint, the compound's reactivity is primarily governed by its sulfanone group and the electron-withdrawing effects of the chlorosulfonyl substituent. These features make it an excellent candidate for use in electrophilic substitution reactions and as a building block in medicinal chemistry. Recent research has explored its application in the synthesis of bioactive compounds, where its ability to form stable intermediates has proven advantageous.

The 3-methylphenyl substituent attached to the sulfanone group introduces additional steric effects, which can influence both the compound's reactivity and its interactions with other molecules. This substituent also contributes to the compound's aromaticity, enhancing its stability under various reaction conditions.

In conclusion, (chlorosulfonyl)imino(methyl)(3-methylphenyl)-lambda6-sulfanone is a versatile compound with significant potential in modern organic chemistry. Its unique structure, combined with its reactivity and stability, positions it as a valuable tool in both academic research and industrial applications. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly important role in the development of novel chemical processes and products.